4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl benzenesulfonate

• IUPAC Name: [4-cyano-2-methyl-5-(trifluoromethyl)pyrazol-3-yl] benzenesulfonate
• InChI: InChI=1S/C12H8F3N3O3S/c1-18-11(9(7-16)10(17-18)12(13,14)15)21-22(19,20)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key: JUNJBRBVQZBRPK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)C#N)OS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C12H8F3N3O3S
• Molecular Weight: 331.27 g/mol

Description

4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl benzenesulfonate, also known as 4-CN-TFPB, is a novel compound with potential applications in a variety of scientific research fields. It is a member of the pyrazol-5-yl benzoate family of compounds, and its unique structure and properties make it a promising candidate for use in a range of scientific research applications.

Scientific Research Applications

• Synthesis and Characterization in Medicinal Chemistry :

  • It has been used in the synthesis of novel compounds with potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities (Ş. Küçükgüzel et al., 2013).
  • Another study focused on the synthesis of benzenesulfonamides derivatives for potential use in pathological pain models in mice (M. M. Lobo et al., 2015).

• Anti-Inflammatory and Ulcerogenecity Studies :

  • Research was conducted on a series of novel compounds for their anti-inflammatory activity, comparing their efficacy to the reference drug celecoxib, with a focus on minimizing ulcerogenic effects (G. Mustafa et al., 2016).

• Cytotoxicity and Enzyme Inhibition Studies :

  • Studies on cytotoxicity, tumor-specificity, and potential as carbonic anhydrase inhibitors for cancer treatment were performed on a series of new sulfonamides (H. Gul et al., 2016).

• Synthesis and Characterization for Drug Development :

  • The compound was synthesized and characterized for potential drug development, with an investigation into factors affecting product yield (Zhang Peng-yun, 2013).

• Antimicrobial Studies :

  • Novel derivatives of the compound were synthesized and evaluated for their antimicrobial activities, offering potential in the development of new antimicrobial agents (Amal Al‐Azmi & H. Mahmoud, 2020).

• Organic Synthesis and Chemical Reactivity :

  • The compound was used in the facile synthesis of novel derivatives with potential as A2A adenosine receptor antagonists or pesticide lead compounds (Lingyun Xiao et al., 2008).

• Quantum Mechanical Calculations and Spectroscopic Investigations :

  • The molecular structure and vibrational frequencies were studied using Density Functional Theory, contributing to a better understanding of the compound's properties (P. Govindasamy & S. Gunasekaran, 2015).